Cas no 1969288-64-9 (rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans)

• Product Name: rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans
• CAS No: 1969288-64-9
• MF: C₅H₈Br₂
• MW: 227.925020217896
• CID: 4632168
• Update Time: 2025-07-14

rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans

• Inchi： 1S/C5H8Br2/c1-5(3-6)2-4(5)7/h4H,2-3H2,1H3/t4-,5+/m1/s1
• InChI Key： RHKKJPVXVNWTTN-UHNVWZDZSA-N
• SMILES： [C@@]1(CBr)(C)C[C@H]1Br

Additional information on rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans

Introduction to Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans (CAS No. 1969288-64-9)

Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1969288-64-9, belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable tool in synthetic chemistry and drug discovery. The cyclopropane ring in its structure contributes to its distinct reactivity and stability, which are critical factors in its utility for various chemical transformations.

The stereochemistry of Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans is particularly noteworthy. The (1R,2S) configuration indicates a specific spatial arrangement of the substituents around the cyclopropane ring, which can influence its interactions with biological targets. This stereochemical purity is essential for ensuring the efficacy and selectivity of any derivatives or analogs synthesized from this compound. The presence of both bromo and bromomethyl groups provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific applications.

In recent years, there has been growing interest in the use of cyclopropane derivatives in medicinal chemistry due to their ability to induce conformational constraints that can enhance binding affinity and metabolic stability. Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans has been explored as a key intermediate in the synthesis of novel pharmacophores. Its structural features make it particularly suitable for constructing complex molecular architectures that mimic natural products or designed ligands. These properties have made it a subject of extensive research in academic and industrial settings.

One of the most compelling aspects of this compound is its role in the development of new therapeutic agents. Researchers have leveraged its unique reactivity to create molecules with potential applications in treating various diseases. For instance, studies have demonstrated its utility in generating inhibitors targeting specific enzymatic pathways involved in inflammation and cancer. The ability to modify the cyclopropane core while maintaining its inherent stability allows for the creation of drug candidates with improved pharmacokinetic profiles.

The synthesis of Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans involves intricate organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of a chiral auxiliary or catalyst that directs the stereochemical outcome during ring formation. Subsequent steps involve selective bromination and functional group interconversions to achieve the desired product. These synthetic strategies are often adapted from established protocols but require careful optimization to ensure high yields and purity.

Advances in computational chemistry have further enhanced the understanding and application of this compound. Molecular modeling studies have provided insights into how Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans interacts with biological targets at the atomic level. These simulations have guided the design of more effective derivatives by predicting binding affinities and identifying key interaction points. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The pharmaceutical industry has also recognized the potential of cyclopropane derivatives like Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans for developing next-generation therapeutics. Its structural motifs have been incorporated into molecules with anti-inflammatory, antiviral, and anticancer properties. Clinical trials are underway for several compounds derived from this scaffold, demonstrating their promise in treating challenging diseases. The continued exploration of its derivatives underscores its significance as a building block in medicinal chemistry.

Environmental considerations are also important when working with specialized compounds like Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans. Efficient synthetic routes must be developed to minimize waste and reduce environmental impact. Green chemistry principles are being increasingly applied to optimize processes and ensure sustainable practices throughout drug development. These efforts align with global initiatives to promote responsible chemical manufacturing.

In conclusion, Rac-(1R,2S)-2-bromo-1-(bromomethyl)-1-methylcyclopropane, trans (CAS No. 1969288-64-9) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. The ongoing research into its derivatives continues to expand our understanding of its potential applications across various therapeutic areas.